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Compound of Interest

Compound Name: Lancifodilactone C
Cat. No.: B15595999
Get Quote
\ J

This guide provides an objective comparison of the bioactivity of Lancifodilactone C, a
nortriterpenoid compound, with other relevant molecules. The information presented is based
on peer-reviewed experimental data, offering researchers, scientists, and drug development
professionals a comprehensive overview of its biological performance.

Overview of Lancifodilactone C Bioactivity

Lancifodilactone C, also known as Schigrandilactone C, has been evaluated for its potential
as a bioactive compound, with studies focusing on its anti-HIV and cytotoxic activities.
Research has demonstrated its ability to inhibit HIV-1 replication and to affect the viability of
certain cancer cell lines.

Anti-HIV-1 Activity

Lancifodilactone C has shown notable activity against the human immunodeficiency virus
type 1 (HIV-1).

Comparative Data for Anti-HIV-1 Activity
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. . . Selectivity
Compound Virus Strain  Cell Line EC50 Reference
Index (SI)

Lancifodilacto

HIV-1 C8166 5.1 pg/mL 12.7 [1]
ne C
Micrandilacto

HIV-1111B C8166 7.71 pg/mL >25.94 [2]
ne C
5-Methoxy-4- H9 7.21x10-6

HIV-1 >2.08 x 107
methyl DCK lymphocytes uM
7-thia-DCK H9

HIV-1 0.14 uM 1110 [3]
analog (3a) lymphocytes

Note: The data presented above is for comparative purposes. The experiments were not
conducted in a head-to-head study and experimental conditions may have varied between the
different studies.

Experimental Protocol: Anti-HIV-1 Syncytium Formation
Assay

The anti-HIV-1 activity of Lancifodilactone C was assessed by inhibiting the cytopathic effects
of HIV-1 on C8166 cells. This assay is a common method to screen for potential antiviral
compounds.

General Protocol Outline:

o Cell Preparation: C8166 cells, a human T-cell line, are cultured and maintained in an
appropriate medium.

 Virus Inoculation: The cells are infected with a laboratory-adapted strain of HIV-1.

o Compound Treatment: The infected cells are then treated with various concentrations of the
test compound (e.g., Lancifodilactone C).

 Incubation: The treated and untreated (control) cells are incubated for a period that allows for
viral replication and the formation of syncytia (large, multinucleated cells resulting from the
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fusion of infected and uninfected cells).

e Syncytia Quantification: The number of syncytia in the treated and untreated wells is counted
under a microscope.

o Data Analysis: The 50% effective concentration (EC50), which is the concentration of the
compound that inhibits syncytium formation by 50%, is calculated. The 50% cytotoxic
concentration (CC50) is also determined to assess the compound's toxicity to the host cells.
The selectivity index (Sl), calculated as the ratio of CC50 to EC50, provides a measure of
the compound's therapeutic window.

Signaling Pathway Diagram
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Caption: Potential inhibition of HIV-1 replication by Lancifodilactone C.

Cytotoxicity

The cytotoxicity of Lancifodilactone C has been evaluated against various human tumor cell
lines.

Comparative Data for Cytotoxicity (IC50)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15595999/docs?utm_src=pdf-body-img#peer-reviewed-validation-of-lancifodilactone-c-bioassays-a-comparative-guide
https://www.benchchem.com/product/b15595999/docs?utm_src=pdf-body#peer-reviewed-validation-of-lancifodilactone-c-bioassays-a-comparative-guide
https://www.benchchem.com/product/b15595999/docs?utm_src=pdf-body#peer-reviewed-validation-of-lancifodilactone-c-bioassays-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Compound Cell Line Assay IC50 Reference

Lancifodilactone

C ) - Data not
) ] K562 (Leukemia)  Not specified ] [1]
(Schigrandilacton available
e C)
Lancifodilactone
HepG2
C - Data not
) ) (Hepatocellular Not specified ) [1]
(Schigrandilacton ] available
carcinoma)
e C)
Goniothalamin HepG2 MTT Assay 4.6 (x0.23) uM [4]
Doxorubicin HepG2 MTT Assay Not specified [4]

Note: While the study by Xiao et al. (2008) mentions the evaluation of schigrandilactones A and
B for cytotoxicity against K562 and HepG2 cell lines, specific IC50 values for Lancifodilactone
C (Schigrandilactone C) were not provided in the abstract. Further research is needed to obtain
this specific data. The data for Goniothalamin and Doxorubicin is provided for context on typical
cytotoxic values against the HepG2 cell line.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric
assay for assessing cell metabolic activity, which is an indicator of cell viability.

General Protocol Outline:

o Cell Seeding: The target cancer cells (e.g., K562 or HepG2) are seeded in a 96-well plate
and allowed to attach overnight.

o Compound Treatment: The cells are then treated with various concentrations of the test
compound.

 Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

o MTT Addition: MTT reagent is added to each well and incubated for a few hours. During this
time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT,
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yielding purple formazan crystals.

e Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve
the formazan crystals.

o Absorbance Measurement: The absorbance of the resulting purple solution is measured
using a microplate reader at a wavelength of approximately 570 nm.

o Data Analysis: The absorbance values are used to calculate the percentage of cell viability at
each compound concentration, and the 50% inhibitory concentration (IC50) is determined.

Experimental Workflow Diagram
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Caption: Workflow of a typical MTT cytotoxicity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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